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Compound of Interest

Compound Name:
N-(2-hydroxyethyl)-2-

phenylacetamide

Cat. No.: B1293601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the biological activity of N-(2-hydroxyethyl)-2-
phenylacetamide is limited in publicly available literature. This guide synthesizes information

from structurally related compounds to provide insights into its potential therapeutic

applications. The presented data and protocols are for informational purposes and should be

adapted and validated for N-(2-hydroxyethyl)-2-phenylacetamide.

Introduction
N-(2-hydroxyethyl)-2-phenylacetamide is a chemical entity belonging to the phenylacetamide

class of compounds. While this specific molecule has not been extensively studied, its

structural motifs are present in various biologically active molecules. The phenylacetamide core

and the N-hydroxyethyl substitution are known to contribute to a range of pharmacological

effects. This technical guide explores the potential anticonvulsant, anti-inflammatory, and

antimicrobial activities of N-(2-hydroxyethyl)-2-phenylacetamide based on data from

analogous compounds.
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Property Value Source

Molecular Formula C₁₀H₁₃NO₂ [1][2]

Molecular Weight 179.22 g/mol [1]

CAS Number 6269-99-4 [2]

IUPAC Name
N-(2-hydroxyethyl)-2-

phenylacetamide

SMILES
C1=CC=C(C=C1)CC(=O)NCC

O
[1]

InChI Key
QNVPXZQZKQWBJW-

UHFFFAOYSA-N
[1][2]

Potential Biological Activities and Quantitative Data
Based on the biological activities of structurally similar compounds, N-(2-hydroxyethyl)-2-
phenylacetamide may possess anticonvulsant, anti-inflammatory, and antimicrobial properties.

The following tables summarize the quantitative data for these related molecules.

Anticonvulsant Activity
The N-(2-hydroxyethyl)amide scaffold is a key feature in several compounds with demonstrated

anticonvulsant effects.
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Compound Test Model
ED₅₀
(mg/kg)

TD₅₀
(mg/kg)

Protective
Index (PI)

Reference

N-(2-

hydroxyethyl)

cinnamamide

Maximal

Electroshock

(MES) Test

(mice)

17.7 154.9 8.8 [3][4][5]

(E)-3-(3-

fluorophenyl)-

N-(2-

hydroxyethyl)

acrylamide

MES Test

(mice)
17.0 211.1 12.4 [3]

N-(2-

hydroxyethyl)

decanamide

MES Test

(mice)
22.0 599.8 27.5 [6]

N-(2-

hydroxyethyl)

palmitamide

MES Test

(mice)
23.3 >1000 >42.9 [6]

N-(2-

hydroxyethyl)

stearamide

MES Test

(mice)
20.5 >1000 >48.8 [6]

Anti-inflammatory Activity
The phenylacetamide core is present in molecules exhibiting anti-inflammatory properties.
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Compound Test Model Dosage Key Findings Reference

N-(2-hydroxy

phenyl)

acetamide

Adjuvant-

Induced Arthritis

(AIA) in rats

5 mg/kg and 10

mg/kg

Significant

reduction in paw

edema; Reduced

serum levels of

IL-1β and TNF-α.

[7][8]

[7][8][9][10]

N-(2-

hydroxyphenyl)a

cetamide

Collagen-

Induced Arthritis

(CIA) in rats

-

Suppression of

RANK/RANKL

signaling

pathway.[11]

[11]

Antimicrobial Activity
Various derivatives of phenylacetamide have shown potential as antimicrobial agents.

Compound Class Organism(s) MIC (µg/mL) Reference

Phenylacetamide

derivatives
Escherichia coli 0.64 - 5.65 [12]

Phenylacetamide

derivatives

Methicillin-resistant

Staphylococcus

aureus (MRSA)

0.64 - 5.65 [12]

Potential Mechanisms of Action and Signaling
Pathways
The potential biological activities of N-(2-hydroxyethyl)-2-phenylacetamide may be mediated

through various signaling pathways, as suggested by studies on related compounds.

Anti-inflammatory Signaling
N-(2-hydroxyphenyl)acetamide, a structural analog, has been shown to modulate inflammatory

pathways. A potential mechanism for N-(2-hydroxyethyl)-2-phenylacetamide could involve
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the inhibition of pro-inflammatory cytokine production and interference with the RANK/RANKL

signaling pathway, which is crucial in inflammatory processes and bone metabolism.

Inflammatory Stimulus

Immune Cell (e.g., Macrophage)

Inflammatory Response

Inflammatory Stimulus Receptor
Activates

NF-κB PathwayActivates Pro-inflammatory Cytokines
(IL-1β, TNF-α)

Induces Transcription
Inflammation

Mediates

N-(2-hydroxyethyl)-
2-phenylacetamide

(Proposed)

Inhibits
(Potential)

Click to download full resolution via product page

Proposed anti-inflammatory mechanism of action.

Another potential pathway, based on studies of 2-phenylacetamide, involves the MAPK

signaling cascade, which is implicated in cellular responses to a variety of stimuli and is

involved in inflammation and fibrosis.
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Potential modulation of the MAPK signaling pathway.
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Experimental Protocols
The following are generalized protocols for assessing the potential biological activities of N-(2-
hydroxyethyl)-2-phenylacetamide, based on methodologies used for similar compounds.

General Synthesis of N-(2-hydroxyethyl)-2-
phenylacetamide
A common method for the synthesis of N-substituted acetamides is the acylation of the

corresponding amine with an acylating agent.

Reactants

Reaction Work-up & Purification Product

Phenylacetyl chloride

Reaction at 0°C to rt

Ethanolamine

Base (e.g., Triethylamine)

Solvent (e.g., Dichloromethane)

Aqueous Wash Drying over Na₂SO₄ Solvent Evaporation Column Chromatography N-(2-hydroxyethyl)-
2-phenylacetamide

Click to download full resolution via product page

General workflow for the synthesis of N-(2-hydroxyethyl)-2-phenylacetamide.

Protocol:
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Dissolve ethanolamine and a suitable base (e.g., triethylamine) in an anhydrous solvent

(e.g., dichloromethane) and cool the mixture to 0°C.

Add phenylacetyl chloride dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for several hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel.

Anticonvulsant Activity Screening (Maximal
Electroshock Test)
This protocol is adapted from studies on N-(2-hydroxyethyl) cinnamamide derivatives[3].

Animals: Male Kunming mice (18-22 g). Procedure:

Administer the test compound (dissolved in a suitable vehicle) intraperitoneally (i.p.).

After a set period (e.g., 30 minutes), subject the mice to an electrical stimulus (e.g., 50 mA,

0.2 s duration, 60 Hz) via corneal electrodes.

Observe the mice for the presence or absence of the tonic hind limb extension seizure.

The absence of this seizure is considered as the endpoint for protection.

Determine the median effective dose (ED₅₀) using a probit analysis of the dose-response

data.

Evaluate neurotoxicity using the rotarod test to determine the median toxic dose (TD₅₀).

Calculate the Protective Index (PI) as TD₅₀ / ED₅₀.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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